
isovaleric acid-13C safety precautions and
MSDS

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Isovaleric acid-13C

Cat. No.: B1626659 Get Quote

An In-depth Technical Guide to the Safe Handling of Isovaleric Acid-13C

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isovaleric acid-13C is a stable, non-radioactive isotopically labeled form of isovaleric acid. The

incorporation of the carbon-13 isotope provides a valuable tool for researchers in various fields,

including metabolomics, proteomics, and drug development, for use as a tracer in metabolic

studies and for mass spectrometry-based applications.[1][2] While the isotopic label makes it

analytically distinct, it is crucial to understand that the chemical and toxicological properties of

isovaleric acid-13C are essentially identical to those of its unlabeled counterpart. Therefore,

the safety precautions and handling procedures for isovaleric acid should be rigorously

followed.

This guide provides a comprehensive overview of the safety precautions, hazard information,

and handling protocols for isovaleric acid-13C, based on the Material Safety Data Sheet

(MSDS) for isovaleric acid.

Hazard Identification and Classification
Isovaleric acid is classified as a corrosive substance that can cause severe skin burns and eye

damage.[3][4][5] It is also a combustible liquid.[4][6]
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GHS Classification:

Skin Corrosion/Irritation: Category 1B[3]

Serious Eye Damage/Eye Irritation: Category 1[5]

Flammable Liquids: Category 4[6]

Acute Toxicity, Oral: Category 5[4]

Acute Toxicity, Dermal: Category 5[4]

Signal Word: Danger[3]

Hazard Statements:

H314: Causes severe skin burns and eye damage.[3]

H227: Combustible liquid.[6]

H303 + H313: May be harmful if swallowed or in contact with skin.[4]

Physical and Chemical Properties
The physical and chemical properties of isovaleric acid-13C are expected to be virtually

identical to unlabeled isovaleric acid.
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Property Value References

Appearance Colorless liquid [4]

Odor Rancid, cheese-like [4][5]

Molecular Formula C₅H₁₀O₂ [4]

Molecular Weight 102.13 g/mol (unlabeled) [4][7]

Boiling Point 175-177 °C [6]

Melting Point -26 °C [8]

Flash Point 71-74 °C [4][6][8]

Density 0.925 - 0.93 g/cm³ at 20 °C [6][8]

Solubility

Slightly soluble in water.

Soluble in alcohol and other

organic solvents.

[4]

Vapor Density 3.52 [5]

pH 3 (10g/L solution at 20°C) [5][8]

Toxicological Information
Isovaleric acid is corrosive and can cause severe damage to tissues upon contact. The

material is destructive to the mucous membranes and upper respiratory tract.[3]
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Route of Exposure Toxicological Effect References

Oral (LD50, Rat) > 2,000 mg/kg [3][5][6]

Dermal (LD50, Rabbit) 3,560 mg/kg [5][6]

Inhalation

May be harmful if inhaled.

Causes corrosion of the

respiratory system.

[3][8]

Skin Contact

Causes severe skin burns.

May be harmful if absorbed

through the skin.

[3][8]

Eye Contact Causes serious eye damage. [3][8]

Ingestion

May be harmful if swallowed.

Causes burns and corrosion of

the digestive system.

[3][8]

Signs and Symptoms of Exposure: Burning sensation, cough, wheezing, laryngitis, shortness

of breath, headache, nausea, and vomiting.[3]

Experimental Protocols: Safe Handling and Spill
Management
Engineering Controls and Personal Protective
Equipment (PPE)
Proper engineering controls and PPE are essential to minimize exposure when working with

isovaleric acid-13C.

Ventilation: Always handle in a well-ventilated area. For procedures with a risk of

aerosolization, use a chemical fume hood.[8][9]

Eye Protection: Wear tightly fitting safety goggles and a face shield.[3]

Hand Protection: Use chemically resistant gloves (e.g., butyl-rubber for full contact, nitrile

rubber for splash protection). Inspect gloves before use and dispose of them properly.[3]
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Body Protection: Wear a lab coat or a chemical-resistant suit to protect the skin.[3]

Respiratory Protection: If engineering controls are insufficient, use a full-face respirator with

appropriate cartridges (e.g., type ABEK).[3]

Safe Handling and Storage Workflow
The following diagram illustrates the standard workflow for the safe handling and storage of

isovaleric acid-13C.
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Safe Handling and Storage Workflow for Isovaleric Acid-13C

Spill Management Protocol
In the event of a spill, follow these procedures:
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Evacuate: Immediately evacuate non-essential personnel from the spill area.[3]

Ventilate: Ensure the area is well-ventilated.[4]

Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the product enter

drains.[3]

Absorb: For small spills, contain the spill with an inert absorbent material such as sand,

diatomaceous earth, or acid binders.[4][6]

Neutralize: Cautiously neutralize the absorbed material with sodium bicarbonate or calcium

hydroxide.[4]

Collect and Dispose: Collect the absorbed and neutralized material into a sealed container

for disposal.[4] This combustible material may be burned in a chemical incinerator equipped

with an afterburner and scrubber.[3]

Decontaminate: Wash the spill area thoroughly with soap and water.[9]

First-Aid Measures
Immediate medical attention is required in case of exposure.
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Exposure Route First-Aid Procedure References

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. Consult a

physician.

[3][4]

Skin Contact

Immediately remove all

contaminated clothing. Rinse

skin with plenty of water for 10-

30 minutes. Do not use soap

or neutralizers initially. Seek

immediate medical attention.

[3][4][8]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing.

Immediately call a poison

center or doctor.

[3][4]

Ingestion

Rinse mouth. Do NOT induce

vomiting. Seek immediate

medical attention.

[3][4]

Fire-Fighting Measures
Isovaleric acid is a combustible liquid.

Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide.

For large fires, use water spray or mist.[3][6][8]

Unsuitable Extinguishing Media: Do not use a solid stream of water as it may be ineffective.

[3][8]

Specific Hazards: In case of fire, hazardous decomposition products such as carbon

monoxide and carbon dioxide may be formed.[3][8]
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Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing.[3][8]

Stability and Reactivity
Chemical Stability: Stable under normal conditions.[5][8]

Conditions to Avoid: Heat, flames, sparks, and incompatible materials.[3]

Incompatible Materials: Strong acids, bases, oxidizing agents, and reducing agents.[3][4][8]

Hazardous Decomposition Products: Carbon oxides are formed during combustion.[3][5][8]

Disposal Considerations
Dispose of waste material in accordance with local, state, and federal regulations. This material

may be burned in a chemical incinerator. Do not allow the product to reach the sewage system.

[3][6][9]

Conclusion
While isovaleric acid-13C is an invaluable tool in modern research, its handling requires strict

adherence to safety protocols due to its corrosive nature. By understanding its hazards,

implementing proper engineering controls, using appropriate personal protective equipment,

and following established safe handling and emergency procedures, researchers can minimize

risks and ensure a safe laboratory environment. The safety guidelines for unlabeled isovaleric

acid are directly applicable and should be consulted and followed diligently.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://symeres.com/stable-isotope-labeled-compounds/
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/isovaleric%20acid.pdf
https://www.flinnsci.com/sds_420.8-isovaleric-acid/sds_420.8/
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-i/S25713.pdf
https://www.agilent.com/cs/library/msds/FLPK-005G_NAEnglish.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Isovaleric-Acid
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Isovaleric%20acid_0916_2.0.pdf
https://www.benchchem.com/pdf/Safety_considerations_for_handling_stable_isotope_labeled_thymidine.pdf
https://www.benchchem.com/product/b1626659#isovaleric-acid-13c-safety-precautions-and-msds
https://www.benchchem.com/product/b1626659#isovaleric-acid-13c-safety-precautions-and-msds
https://www.benchchem.com/product/b1626659#isovaleric-acid-13c-safety-precautions-and-msds
https://www.benchchem.com/product/b1626659#isovaleric-acid-13c-safety-precautions-and-msds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1626659?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1626659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

